4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole

• IUPAC Name: 4-methyl-1-[[1-(1-phenylethyl)azetidin-3-yl]methyl]pyrazole
• InChI: InChI=1S/C16H21N3/c1-13-8-17-19(9-13)12-15-10-18(11-15)14(2)16-6-4-3-5-7-16/h3-9,14-15H,10-12H2,1-2H3
• InChI Key: LDCAKHNUFDKYGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)C(C)C3=CC=CC=C3
• Molecular Formula: C16H21N3
• Molecular Weight: 255.36 g/mol

Description

Molecular Structure Analysis

The molecular structure of “4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole” can be inferred from its name. It likely contains a 1H-pyrazole ring substituted with a methyl group and a phenylethylazetidin-3-ylmethyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not available in the sources I found.

Scientific Research Applications

4-MPA has been used in scientific research to study its pharmacological effects, biological activities, and potential therapeutic applications. It has been investigated in various laboratory experiments, such as cell culture and animal studies, to study its effects on cancer, inflammation, and microbial infections. In addition, 4-MPA has also been studied for its potential use as a drug delivery system, as it has been found to be able to penetrate cell membranes and cross the blood-brain barrier.

Mechanism of Action

The exact mechanism of action of 4-MPA is not yet fully understood. However, it has been suggested that 4-MPA is able to bind to and activate certain receptors, such as the PPARγ and NF-κB pathways, which are involved in the regulation of cell growth and inflammation. In addition, 4-MPA has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules.
Biochemical and Physiological Effects
4-MPA has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of certain microorganisms. In addition, 4-MPA has also been found to have anti-oxidant and anti-apoptotic properties, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The use of 4-MPA in laboratory experiments has several advantages and limitations. One advantage is that 4-MPA is relatively stable and can be easily synthesized in a laboratory setting. In addition, 4-MPA is also able to penetrate cell membranes and cross the blood-brain barrier, making it a useful tool for studying the pharmacological effects of drugs. However, one limitation of 4-MPA is that it is not very water soluble, which can make it difficult to use in certain experiments.

Future Directions

The potential therapeutic applications of 4-MPA are still being explored. Future research could focus on exploring its potential use as a drug delivery system, as well as its ability to target specific receptors and enzymes. In addition, further research could focus on the development of new methods for synthesizing 4-MPA, as well as the optimization of existing synthesis methods. Finally, further research could also focus on the development of new strategies for increasing the water solubility of 4-MPA, which would make it more useful in laboratory experiments.

Synthesis Methods

4-MPA can be synthesized by the reaction of 1-phenylethyl azetidine-3-carboxylic acid ethyl ester and 4-methylpyrazole-1-carboxylic acid in the presence of a catalytic amount of p-toluenesulfonic acid (PTSA) in anhydrous tetrahydrofuran (THF) at room temperature. The product is then purified by column chromatography and recrystallized from methanol.